Cas no 880359-74-0 (tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate)

• Product Name: tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate
• CAS No: 880359-74-0
• MF: C₁₂H₂₆N₂O₄
• MW: 262.345843791962
• CID: 4283348
• PubChem ID: 86230361
• Update Time: 2025-06-20

tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 5,8-Dioxa-2,11-diazadodecanoic acid, 1,1-dimethylethyl ester
• BocNH-PEG2-CH2CH2NHMe
• tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate
• SCHEMBL15616227
• EN300-6493660
• 880359-74-0
• F81050
• tert-butyl N-(2-{2-[2-(methylamino)ethoxy]ethoxy}ethyl)carbamate
• tert-Butyl (2-(2-(2-(methylamino)ethoxy)ethoxy)ethyl)carbamate

• Inchi： 1S/C12H26N2O4/c1-12(2,3)18-11(15)14-6-8-17-10-9-16-7-5-13-4/h13H,5-10H2,1-4H3,(H,14,15)
• InChI Key： FLNJYYUCKRLBCJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCOCCOCCNC

Computed Properties

• Exact Mass: 262.18925731Da
• Monoisotopic Mass: 262.18925731Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.8Ų

Additional information on tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate

tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate (CAS No. 880359-74-0)

tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate (CAS No. 880359-74-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino alcohol, is characterized by its unique structure, which includes a tert-butyl carbamate group and a series of ethylene oxide units. The tert-butyl carbamate group serves as a protecting group for the primary amine, making it an ideal intermediate in the synthesis of complex molecules and drug candidates.

The methylamino moiety in the compound contributes to its potential biological activity, particularly in modulating interactions with biological targets such as receptors and enzymes. The ethylene oxide units enhance the compound's solubility and bioavailability, making it suitable for various pharmaceutical applications. Recent studies have highlighted the importance of such compounds in the development of novel therapeutics, particularly in areas such as neurodegenerative diseases and cancer.

In the context of medicinal chemistry, tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate has been extensively studied for its role in the synthesis of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body, often through enzymatic processes. The tert-butyl carbamate group can be selectively cleaved under specific conditions, releasing the active amine moiety. This property makes the compound valuable in designing prodrugs with improved pharmacokinetic profiles and reduced side effects.

One of the key advantages of tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate is its stability under various reaction conditions. This stability ensures that the compound can be used in a wide range of synthetic transformations without premature deprotection or degradation. Additionally, the compound's solubility properties make it compatible with both aqueous and organic solvents, facilitating its use in diverse chemical reactions.

Recent advancements in synthetic methodologies have further expanded the utility of tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate. For instance, researchers have developed efficient one-pot syntheses that allow for the rapid preparation of this compound from readily available starting materials. These methods not only reduce the overall cost and time required for synthesis but also minimize waste generation, aligning with green chemistry principles.

In terms of biological activity, tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate has shown promise in several preclinical studies. For example, it has been evaluated for its potential as a neuroprotective agent due to its ability to cross the blood-brain barrier and interact with specific neuronal receptors. Preliminary results suggest that this compound may have therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its applications in neurodegenerative diseases, tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate has also been explored for its anti-cancer properties. Studies have demonstrated that this compound can inhibit certain signaling pathways involved in tumor growth and metastasis. While more research is needed to fully understand its mechanisms of action, these findings highlight its potential as a lead compound for further drug development.

The versatility of tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate extends beyond medicinal chemistry into other areas such as materials science and polymer chemistry. Its unique structure makes it an attractive building block for designing functional polymers with tailored properties. For instance, researchers have used this compound to create biodegradable polymers for drug delivery systems and tissue engineering applications.

In conclusion, tert-butyl N-[2-[2-[2-(methylamino)ethoxy]ethoxy]ethyl]carbamate (CAS No. 880359-74-0) is a multifaceted compound with significant potential across various scientific disciplines. Its stability, solubility, and biological activity make it a valuable intermediate in pharmaceutical research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing medical treatments and materials science innovations.